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Compound of Interest

Compound Name:
4-Chloro-3-

(trifluoromethyl)benzonitrile

Cat. No.: B167759 Get Quote

An In-depth Technical Guide to 2-Chloro-5-cyanobenzotrifluoride: A Keystone Intermediate in

Modern Synthesis

Executive Summary
2-Chloro-5-cyanobenzotrifluoride, also known as 2-Chloro-5-(trifluoromethyl)benzonitrile, is a

highly functionalized aromatic compound that has emerged as a critical building block in the

synthesis of complex organic molecules. Its unique substitution pattern—featuring a

trifluoromethyl group, a nitrile group, and a chlorine atom—provides a versatile platform for a

wide range of chemical transformations. This guide, intended for researchers, chemists, and

drug development professionals, offers a comprehensive overview of its chemical structure,

physicochemical properties, synthesis, reactivity, and applications, with a particular focus on its

pivotal role in the development of pharmaceutical and agrochemical agents. The strategic

placement of electron-withdrawing groups and a reactive chlorine atom makes this intermediate

invaluable for constructing molecules with enhanced biological activity, metabolic stability, and

desired pharmacokinetic profiles.

Molecular Identity and Physicochemical Profile
The precise arrangement of functional groups on the benzene ring dictates the chemical

behavior and synthetic utility of 2-Chloro-5-cyanobenzotrifluoride.
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The structure consists of a benzene ring substituted at position 1 with a trifluoromethyl group (-

CF3), at position 2 with a chlorine atom (-Cl), and at position 5 with a cyano (nitrile) group (-

CN).

Step 1: Diazotization

Step 2: Cyanation (Sandmeyer)

2-Chloro-5-aminobenzotrifluoride

NaNO2, HCl(aq)
0-5 °C

Diazonium Salt Intermediate

CuCN, KCN
Heat
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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